2,3-Diamino-2-methylpropanoic acid dihydrochloride

• IUPAC Name: 2,3-diamino-2-methylpropanoic acid;dihydrochloride
• InChI: InChI=1S/C4H10N2O2.2ClH/c1-4(6,2-5)3(7)8;;/h2,5-6H2,1H3,(H,7,8);2*1H
• InChI Key: ZHCKRKXHPIEGIC-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)(C(=O)O)N.Cl.Cl
• Molecular Formula: C4H12Cl2N2O2
• DSSTOX Substance ID: DTXSID301347503
• Molecular Weight: 191.05 g/mol
• CAS RN: 1803586-50-6

Description

2,3-Diamino-2-methylpropanoic acid dihydrochloride, also known as L-Norvaline, is an amino acid analog. It has gained attention in recent years due to its potential biological properties and industrial applications. The compound has a molecular weight of 191.06.

Molecular Structure Analysis

The molecular formula of 2,3-Diamino-2-methylpropanoic acid dihydrochloride is C4H12Cl2N2O2. The average mass is 191.056 Da and the monoisotopic mass is 190.027588 Da.

Physical And Chemical Properties Analysis

The compound is an oil at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Complexation Studies

• Complexation with Heavy Lanthanides : The thermodynamic equilibria of complexes of a similar compound, 1,3-diamino-2-hydroxypropane-N,N,N',N'-tetraacetic acid (DHPTA) with heavy lanthanides (Tb3+, Ho3+, Lu3+) in aqueous solution were investigated. These studies involved potentiometry, spectrophotometry, luminescence spectroscopy, and nuclear magnetic resonance spectroscopy. This research suggests potential applications in the study of lanthanide binding and complexation behavior (Zhu et al., 2020).

Synthetic Applications

• Cyclization in Phosphonomethylation : Phosphonomethylation of 1,3-diaminopropan-2-ol leads to the formation of compounds including 1,3-diamino-2-hydroxypropan-N,N,N´,N´-tetrakis(methylphosphonic acid) and its cyclic ether. This indicates its use in synthetic chemistry for the creation of complex molecules (Tsirul´nikova et al., 2015).

• Asymmetric Synthesis and Applications in Chemistry : α,β-Diamino acids, including 2,3-diaminopropionic acid, have seen increased interest due to their presence in biologically active compounds. They are used as building blocks in the synthesis of new molecules and have applications in the production of hydrogen for fuel cells and in food chemistry as inhibitors of polyphenol oxidase (Viso et al., 2011).

• Enantioselective Synthesis : The compound has been used in the enantioselective synthesis of 3-hydroxy-2-methylpropanoic acid esters, indicating its utility in producing chiral building blocks for synthetic chemistry (Jeulin et al., 2007).

Biochemical and Environmental Applications

• Metabolic Solutions in Biosynthesis : Studies on non-encoded diaminomonocarboxylic acids, similar to 2,3-diamino-2-methylpropanoic acid dihydrochloride, reveal their presence in cyanobacterial species. These compounds, including 3-N-methyl-2,3-diaminopropanoic acid, are known to be neurotoxic and their biosynthetic pathways are of interest in both environmental and biochemical research (Nunn & Codd, 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.